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Introduction

N-Methyl-2-pyrrolidone (NMP), a polar aprotic solvent, has emerged as a critical component in
the fabrication of high-performance and stable perovskite solar cells (PSCs). Its unique
physicochemical properties, including a high boiling point, strong coordination ability with
precursor components, and lower volatility compared to commonly used solvents like
dimethylformamide (DMF) and dimethyl sulfoxide (DMSOQO), allow for more controlled film
formation.[1] These characteristics lead to perovskite films with enhanced uniformity, larger
grain sizes, and a reduced density of defects, ultimately boosting device efficiency and
longevity.[1][2] This document provides detailed application notes and experimental protocols
for utilizing methylpyrrolidone in the fabrication of perovskite solar cells.

Data Presentation: Performance Enhancement with
NMP

The introduction of NMP as either a solvent or an additive in the perovskite precursor solution
has been shown to significantly improve the photovoltaic performance of the resulting solar
cells. The following tables summarize quantitative data from various studies, highlighting the
impact of NMP on key device parameters.
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Table 1: Effect of NMP as an Additive on Perovskite Solar Cell Performance

Short-
Open- Circuit Power
NMP - : .
_ Circuit Current Fill Factor Conversion
Concentrati . L Reference
Voltage Density (FF) (%) Efficiency
on (vol%)
(VOC) (V) (JSC) (PCE) (%)
(mAlcm?)
4 - - - - [3]
5 0.91 18.65 ~77 13.04 [3]
6 - - - 10.75 [3]

Table 2: Impact of NMP as a Co-solvent on Perovskite Solar Cell Performance

Short-
Open- Circuit Power
Solvent Circuit Current Fill Factor Conversion
. L Reference
System Voltage Density (FF) (%) Efficiency
(VOC) (V) (JSC) (PCE) (%)
(mA/cm?)

DMF:DMSO

17.05 [4]
(4:1)
DMF:DMSO:
NMP - - - 21.53 [4]
(4:0.75:0.25)
DMAcC/DMSO - - - ~15.8 [5]
DMAC/NMP

17.38 [5]
(annealed)
DMAC/NMP
(no - - - 17.09 [5]
annealing)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/377458914_N-Methyl-2-Pyrrolidone_as_an_Efficiency_and_Stability_Additive_for_Perovskite_Solar_Cells
https://www.researchgate.net/publication/377458914_N-Methyl-2-Pyrrolidone_as_an_Efficiency_and_Stability_Additive_for_Perovskite_Solar_Cells
https://www.researchgate.net/publication/377458914_N-Methyl-2-Pyrrolidone_as_an_Efficiency_and_Stability_Additive_for_Perovskite_Solar_Cells
https://www.researchgate.net/publication/364318501_High-Performance_Inverted_Perovskite_Solar_Cells_Enhanced_via_Partial_Replacement_of_Dimethyl_Sulfoxide_with_N-Methyl-2-Pyrrolidinone
https://www.researchgate.net/publication/364318501_High-Performance_Inverted_Perovskite_Solar_Cells_Enhanced_via_Partial_Replacement_of_Dimethyl_Sulfoxide_with_N-Methyl-2-Pyrrolidinone
https://pubs.rsc.org/en/content/articlelanding/2017/tc/c6tc04944c
https://pubs.rsc.org/en/content/articlelanding/2017/tc/c6tc04944c
https://pubs.rsc.org/en/content/articlelanding/2017/tc/c6tc04944c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Table 3: Optimization of MACI Additive with NMP-based Solvent System

MACI Power Conversion
Solvent System Concentration Efficiency (PCE) Reference
(mol%) (%)
NMP/DMF (1:9) 20-30 >23 [1][6]
DMSO-based 50 ~20 [1](6]

Experimental Protocols

The following are detailed methodologies for key experiments involving methylpyrrolidone in
the fabrication of perovskite solar cells.

Protocol 1: Perovskite Film Fabrication using NMP as a
Co-solvent (Anti-solvent Method)

This protocol is based on the use of an NMP/DMF solvent system with methylammonium
chloride (MACI) as an additive.[1][7]

1. Precursor Solution Preparation:

e Prepare a mixed solvent of N,N-dimethylformamide (DMF) and N-methyl-2-pyrrolidone
(NMP) with a volume ratio of 9:1.[1]

e Dissolve formamidinium iodide (FAl), lead(ll) iodide (Pbl2), and lead(ll) bromide (PbBr2) in
the mixed solvent to achieve a total molar concentration of 1.35 M. The specific molar
quantities are 1.35 M FAI, 1.32975 M Pbl2, and 0.02025 M PbBr2.[1]

e Add methylammonium chloride (MACI) as an additive at the desired molar concentration
(e.g., 20-30 mol% relative to the total precursor concentration).[1]

o Agitate the solution at room temperature until all components are fully dissolved. The
solution should be used without filtration.[1]

2. Substrate Preparation:
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Use indium tin oxide (ITO) coated glass substrates.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes to enhance
surface wettability.

. Deposition of Electron Transport Layer (ETL):

Deposit a layer of SnO2 onto the cleaned ITO substrates. (Details of SnO2 deposition are
specific to the chosen method, e.g., spin-coating of a nanoparticle solution).

. Perovskite Film Deposition:
Transfer the substrates into a nitrogen-filled glovebox.
Deposit the perovskite precursor solution onto the ETL-coated substrate.

Spin-coat the precursor solution. A two-step program is common (e.g., 1000 rpm for 10 s,
followed by 5000 rpm for 30 s).

During the second step of spin-coating (at approximately 15 seconds), drip an anti-solvent
such as chlorobenzene (CB) (e.g., 30 pL) onto the spinning substrate.[1][7]

Immediately after spin-coating, anneal the perovskite films on a hotplate at 155 °C for 15
minutes.[1][7]

. Deposition of Hole Transport Layer (HTL) and Electrode:

Prepare a spiro-OMeTAD solution by dissolving spiro-OMeTAD in chlorobenzene, typically
with additives like t-BP and Li-TFSI.[1]

Spin-coat the HTL solution onto the perovskite layer.

Finally, thermally evaporate a metal electrode (e.g., gold or silver) on top of the HTL to
complete the device.
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Protocol 2: Green Anti-Solvent Engineering for NMP-
processed Perovskite Films

This protocol describes a two-step anti-solvent technique to improve the morphology of
perovskite films processed with NMP.[8]

1. Precursor Solution Preparation:

o Prepare a perovskite precursor solution using N-Methyl-2-pyrrolidone (NMP) as the primary

solvent.
2. Perovskite Film Deposition and Two-Step Anti-Solvent Treatment:
» Deposit the NMP-based precursor solution onto the substrate via spin-coating.

o Step 1 (Fast Nucleation): During the spin-coating process, deposit ethyl acetate (EA) onto
the precursor film to induce rapid nucleation.[8]

o Step 2 (Crystal Growth Modification): Subsequently, add a solution of methylammonium
chloride (MACI) dissolved in isopropanol (IPA) to influence the crystal growth process.[8]

3. Annealing and Device Completion:
¢ Anneal the film to form the final perovskite structure.

o Proceed with the deposition of the hole transport layer and metal electrode as described in

Protocol 1.

Visualizations
Logical Relationship: NMP's Influence on Perovskite
Film Quality
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Caption: Logical flow of NMP's impact on perovskite film quality.

Experimental Workflow: Perovskite Solar Cell
Fabrication using NMP
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Caption: Workflow for fabricating PSCs with NMP.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10776120?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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